Cas no 1021030-60-3 (N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide)

• Product Name: N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide
• CAS No: 1021030-60-3
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 5840254
• PubChem ID: 42109211
• Update Time: 2025-06-10

N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]-2-methylbenzamide
• N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide
• AKOS024492995
• N-(2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-2-methylbenzamide
• F5037-0125
• CCG-290654
• 1021030-60-3

• Inchi： 1S/C21H18FN5O2/c1-14-4-2-3-5-17(14)21(28)23-12-13-29-19-11-10-18-24-25-20(27(18)26-19)15-6-8-16(22)9-7-15/h2-11H,12-13H2,1H3,(H,23,28)
• InChI Key： JODVXVSQRJIMHO-UHFFFAOYSA-N
• SMILES： C(NCCOC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide

Comprehensive Overview of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide (CAS No. 1021030-60-3)

N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide (CAS No. 1021030-60-3) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazolo[4,3-b]pyridazine core, is often explored for its potential biological activities, particularly in the context of kinase inhibition and targeted therapy. Researchers are increasingly interested in its structural analogs due to their relevance in drug discovery and precision medicine.

The molecular structure of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide features a fluorophenyl group, which enhances its binding affinity to specific biological targets. This modification is a common strategy in modern pharmaceutical design to improve drug efficacy and selectivity. The compound's CAS No. 1021030-60-3 serves as a critical identifier in chemical databases, facilitating its study and application in various research projects. Its potential applications span across cancer research, neurodegenerative diseases, and inflammatory disorders, making it a versatile candidate for further investigation.

In recent years, the demand for small-molecule inhibitors like N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide has surged, driven by advancements in high-throughput screening and computational chemistry. These technologies enable researchers to identify and optimize compounds with high precision, reducing the time and cost associated with traditional drug development. The compound's triazolo-pyridazine scaffold is particularly noteworthy for its ability to interact with ATP-binding sites in kinases, a feature that has been exploited in the development of next-generation therapeutics.

Another area of interest is the compound's potential role in personalized medicine. With the rise of biomarker-driven therapies, N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide could be tailored to target specific genetic mutations or protein overexpression in patients. This aligns with the growing trend toward patient-centric treatment and the use of AI-driven drug discovery platforms to identify novel compounds. The integration of machine learning and cheminformatics has further accelerated the exploration of this compound's therapeutic potential.

From a synthetic chemistry perspective, the preparation of N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide involves multi-step organic reactions, including cyclization and coupling techniques. These processes are often optimized for yield and purity, ensuring the compound meets the stringent requirements of preclinical studies. The availability of detailed synthetic protocols in scientific literature underscores the compound's relevance in academic and industrial research settings.

In conclusion, N-(2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy}ethyl)-2-methylbenzamide (CAS No. 1021030-60-3) represents a promising avenue for future drug development. Its unique structural features and potential biological activities make it a valuable subject of study in the context of modern pharmacology and therapeutic innovation. As research continues to evolve, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of targeted therapy.